Cas no 1367702-76-8 (3-(3-methyl-1H-pyrazol-5-yl)propanoic acid)

• Product Name: 3-(3-methyl-1H-pyrazol-5-yl)propanoic acid
• CAS No: 1367702-76-8
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 4557073
• PubChem ID: 25118055
• Update Time: 2024-03-01

3-(3-methyl-1H-pyrazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-methyl-1H-pyrazol-3-yl)propanoic Acid
• 3-(3-METHYL-1H-PYRAZOL-5-YL)PROPANOIC ACID (MPP) (METHYL-13C, PYRAZOLYL-13C3, 3-13C, 99%)
• 3-(3-methyl-1H-pyrazol-5-yl)propanoic acid

• Inchi： 1S/C7H10N2O2/c1-5-4-6(9-8-5)2-3-7(10)11/h4H,2-3H2,1H3,(H,8,9)(H,10,11)
• InChI Key： OZNSWMLHOIAHEB-UHFFFAOYSA-N
• SMILES： N1C(C)=CC(CCC(O)=O)=N1

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles